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Compound of Interest

Compound Name: 2-epi-Abamectin

Cat. No.: B15601767 Get Quote

A Note on Data Availability: Primary research specifically investigating the applications of 2-epi-
Abamectin is limited. It is primarily identified as a degradation product of Abamectin.[1][2][3]

Consequently, this guide will focus on the extensive research conducted on the parent

compound, Abamectin, to provide a comprehensive understanding of the potential research

avenues and methodologies applicable to this class of compounds. The available data for 2-
epi-Abamectin will be presented where specific.

Introduction to Abamectin and its 2-epi Isomer
Abamectin is a widely used insecticide and acaricide derived from the soil bacterium

Streptomyces avermitilis.[4][5][6] It is a mixture of avermectin B1a (>80%) and avermectin B1b

(<20%).[7][8] 2-epi-Abamectin is a stereoisomer and a known degradation product of

Abamectin.[1][2][3] While research on 2-epi-Abamectin is sparse, the biological activity of

Abamectin provides a strong framework for understanding its potential applications.

The primary mode of action for Abamectin is the interference with the nervous system of

invertebrates.[4][5][9] It acts as a positive allosteric modulator of glutamate-gated chloride

channels (GluCls) in nerve and muscle cells, leading to an increased influx of chloride ions.[9]

[10] This hyperpolarizes the cell membrane, preventing the transmission of nerve signals and

resulting in paralysis and death of the target pest.[9]
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The primary research applications of Abamectin, and by extension, the potential areas of

interest for 2-epi-Abamectin, revolve around its potent biological activity. These applications

span from agricultural pest control to investigations into its effects on cellular pathways in non-

target organisms.

Acaricidal and Insecticidal Efficacy
Abamectin is extensively studied for its efficacy against a broad range of agricultural pests.

Research focuses on determining its toxicity, sublethal effects, and the development of

resistance.

Quantitative Data on Acaricidal and Insecticidal Activity:
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Compound
Target
Organism

Bioassay
Type

Metric Value Reference

2-epi-

Abamectin

Two-spotted

spider mite

(Tetranychus

urticae)

Contact

Assay
LC50 4 ppm [1][2]

Abamectin

Two-spotted

spider mite

(Tetranychus

urticae)

- LC50 ~0.04 ppm [1]

Abamectin

Pear Psylla

(Cacopsylla

pyri)

- LC50
Varies by

population
[11]

Abamectin

Cowpea

weevil

(Callosobruch

us

maculatus)

- Mortality
Dose-

dependent
[12]

Abamectin

Bird cherry-

oat aphid

(Rhopalosiph

um padi)

Leaf-dipping LC10
0.063 mg/L

(24h)
[13]

Abamectin

Bird cherry-

oat aphid

(Rhopalosiph

um padi)

Leaf-dipping LC30
0.252 mg/L

(24h)
[13]

Abamectin

Foragers

honeybee

(Apis

mellifera

jemenatica)

- LT50
21.026 hours

(at 0.1 ppm)
[14]

Experimental Protocol: Leaf-Dipping Bioassay for Aphid Toxicity
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This protocol is adapted from studies on the sublethal effects of Abamectin on Rhopalosiphum

padi.[13]

Preparation of Test Solutions: A stock solution of Abamectin is prepared in acetone. This is

then diluted with aqueous solutions containing 0.01% Triton X-100 to create a range of

concentrations.

Treatment: Wheat leaves infested with wingless adult aphids are fully immersed in the

prepared insecticide solutions for 10 seconds.

Drying: After immersion, excess solution is carefully removed using clean filter paper.

Observation: The mortality of the aphids is assessed at specified time points (e.g., 24 hours)

to determine lethal concentrations (LC10, LC30, LC50).

Logical Workflow for Acaricide/Insecticide Efficacy Studies:

Dose-Response Bioassays

Determine LC50/LCx Values

Synergism/Antagonism Studies

Sublethal Effects Studies
(Fecundity, Longevity)

Resistance Monitoring

Click to download full resolution via product page

Caption: Workflow for assessing acaricidal and insecticidal efficacy.

Investigations into Cellular Mechanisms of Action and
Toxicity
Research extends to understanding the molecular and cellular effects of Abamectin in both

target and non-target organisms. These studies are crucial for assessing its environmental

impact and potential risks to human health.

Signaling Pathways Affected by Abamectin:
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Abamectin has been shown to induce cytotoxicity through various signaling pathways, often

involving oxidative stress.

ROS, JNK, and ATM/ATR Pathways: In mouse embryonic fibroblast cells, Abamectin

treatment leads to oxidative stress, DNA damage, and cytotoxicity, which are mediated by

the JNK and ATM/ATR signaling pathways.[15]

Abamectin
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Caption: Abamectin-induced cytotoxicity via ROS, JNK, and ATM/ATR pathways.

PI3K/AKT Signaling Pathway: In human gastric cancer cells (MGC803), Abamectin induces

apoptosis and autophagy by inhibiting the ROS-mediated PI3K/AKT signaling pathway.[16]

[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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